1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-phenoxypropan-1-one

• IUPAC Name: 1-[4-(4,5-dihydro-1,3-thiazol-2-ylsulfanylmethyl)piperidin-1-yl]-2-phenoxypropan-1-one
• InChI: InChI=1S/C18H24N2O2S2/c1-14(22-16-5-3-2-4-6-16)17(21)20-10-7-15(8-11-20)13-24-18-19-9-12-23-18/h2-6,14-15H,7-13H2,1H3
• InChI Key: ZKWQWOLHTQPZJH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)CSC2=NCCS2)OC3=CC=CC=C3
• Molecular Formula: C18H24N2O2S2
• Molecular Weight: 364.5 g/mol

Description

1-(4-(((4,5-Dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)-2-phenoxypropan-1-one is a useful research compound. Its molecular formula is C18H24N2O2S2 and its molecular weight is 364.52. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis and Potent PPARpan Agonist

An efficient synthesis method for producing potent PPARpan agonists, which could have implications for treating conditions like diabetes and obesity, has been documented. This synthesis process includes a highly regioselective carbon-sulfur bond formation, an aspect that may be relevant for compounds structurally related to the query chemical (Guo et al., 2006).

Structural Characterization of Biological Active Derivatives

Research on biologically active derivatives of 1,2,4-triazoles, closely related to the query compound, emphasizes the significance of intermolecular interactions in their crystalline solid state. Such studies are crucial for understanding the molecular packing and interactions that contribute to their biological activities (Shukla et al., 2017).

Trypanocidal Activity from Natural Piperine

A study on the synthesis and trypanocidal evaluation of novel 1,2,4-triazole-3-thiones derived from natural piperine showcases the potential of structurally similar compounds in antiparasitic drug development. This indicates a research avenue for the query compound in exploring its potential as an antiparasitic agent (Franklim et al., 2013).

Corrosion Inhibition Properties

The study of piperidine derivatives for the corrosion inhibition of iron highlights the application of such compounds in industrial and engineering fields. Understanding the adsorption and corrosion inhibition properties could lead to the development of more efficient corrosion inhibitors (Kaya et al., 2016).

Neuroprotectant Properties

Research on compounds structurally similar to the query, such as ifenprodil and its derivatives, has identified potent and selective NMDA antagonists that could serve as neuroprotective agents. These findings underscore the potential therapeutic applications of the query compound in neuroprotection (Whittemore et al., 1997).